N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propane-1-sulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)propane-1-sulfonamide
• InChI: InChI=1S/C17H26N2O4S/c1-5-9-19-14-8-7-13(18-24(21,22)10-6-2)11-15(14)23-12-17(3,4)16(19)20/h7-8,11,18H,5-6,9-10,12H2,1-4H3
• InChI Key: CSYAJCAKTNUFEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)CCC)OCC(C1=O)(C)C
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C17H26N2O4S and its molecular weight is 354.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactivity

Sulfonamides and their derivatives play a crucial role in chemical synthesis, serving as intermediates in the production of more complex molecules. For example, tetramethyl 1,1'-(2-[{4,5-bis(methoxycarbonyl)-1H-1,2,3-triazol-1-yl}methyl]-2-[(4-methylphenyl)sulfonamido]propane-1,3-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylate) was synthesized starting from a sulfonamide precursor, showcasing the versatility of sulfonamides in synthesizing heterocyclic compounds (Fall et al., 2021).

Environmental and Catalytic Applications

Sulfonamides have also been investigated for their role in environmental science, particularly in the desulfurization of diesel fuel. A study utilizing Brønsted acidic ionic liquids, which are structurally related to sulfonamides, demonstrated effective desulfurization of diesel, highlighting the potential of sulfonamide derivatives in environmental remediation processes (Gao et al., 2010).

Drug Design and Pharmacology

Although the specific request excludes drug use and dosage, it is worth noting that sulfonamides are a significant class of compounds in pharmaceutical research, offering a wide range of biological activities. Their structural diversity allows for the design of various drugs targeting different diseases, underscoring their importance in medicinal chemistry.

Photophysical Properties

The study of photophysical properties of sulfonamide-related compounds, such as dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate, reveals their potential applications in material science and photonic devices. These compounds exhibit strong blue emission, suggesting uses in organic electronics and as fluorophores in chemical sensing and imaging (Petrovskii et al., 2017).